3,5-Bis(trifluoromethyl)cinnamonitrile

• Molecular Formula: C11H5F6N
• Molecular Weight: 265.15 g/mol
• IUPAC Name: 3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enenitrile
• InChI: InChI=1S/C11H5F6N/c12-10(13,14)8-4-7(2-1-3-18)5-9(6-8)11(15,16)17/h1-2,4-6H
• InChI Key: XZINYAZSRZTYPY-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C=CC#N

Description

3,5-Bis(trifluoromethyl)cinnamonitrile is a useful research compound. Its molecular formula is C11H5F6N and its molecular weight is 265.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.382 g (7.2 mmol) of acrylonitrile, 38.7 mg (120 μmol) of NBu4Br, 6.7 mg (30 μmol) of palladium acetate and 26.7 mg (120 μmol) of phenyldi(t-butyl)phosphine are weighed into a Schlenk vessel. 1.49 g (6 mmol) of 3,5-bis(trifluoromethyl)chlorobenzene and 1.53 ml (7.2 mmol) of dicyclohexylmethylamine and also 3.5 ml of dimethylacetamide are then added. The Schlenk vessel is placed in a heating bath at 130° C. and the contents are stirred. After 4 hours, the contents are poured into 30 ml of water and the product is extracted by shaking with t-butyl methyl ether. After drying the organic phase over MgSO4, the solvent is removed under reduced pressure and the product is isolated. Orange oil, yield: 69%.